Cas no 2171674-71-6 (2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid)

• Product Name: 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• CAS No: 2171674-71-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5897690
• PubChem ID: 165555839
• Update Time: 2025-06-27

2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• EN300-1546884
• 2171674-71-6
• 2-{[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxy}propanoic acid

• Inchi： 1S/C24H26N2O6/c1-14(23(28)29)32-26-22(27)21(12-15-10-11-15)25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： HBQDFROROOXHRX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NOC(C(=O)O)C)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid

2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid: A Versatile Building Block in Peptide Chemistry and Drug Development

2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid is a complex synthetic molecule with a unique combination of structural elements that make it a promising candidate for applications in peptide chemistry, drug design, and biological research. This compound, with the CAS No. 2171674-71-6, represents a significant advancement in the field of functionalized amino acid derivatives. Its molecular framework integrates multiple functional groups, including fluorenylmethoxycarbonyl (Fmoc) as a protecting group, cyclopropyl as a ring structure, and propanamidooxy as a linker, which together contribute to its potential for use in protein engineering and targeted drug delivery systems.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in solid-phase peptide synthesis, providing stability during synthesis while allowing for selective deprotection under specific conditions. The presence of this group in 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid suggests its potential as a synthetic intermediate in the development of peptide-based therapeutics. The cyclopropyl moiety, known for its strain-induced reactivity, adds structural complexity and may influence the compound’s bioavailability and target specificity. The propanamidooxy linker further enhances its utility by enabling the attachment of various functional groups, such as phosphoryl groups or fluorescent tags, which are critical for drug conjugation and biological imaging.

Recent studies in peptide chemistry have highlighted the importance of functionalized amino acids in the design of targeted therapies for diseases such as oncology and neurodegenerative disorders. The 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid molecule, with its combination of protecting groups, ring structures, and linker functionalities, could serve as a versatile platform for the development of peptide-based drugs. Its unique structure may also enable the creation of multifunctional molecules that combine targeting capabilities with therapeutic payloads, as seen in the latest advancements in antibody-drug conjugates and nanoparticle-based delivery systems.

One of the key advantages of 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid is its potential application in solid-phase peptide synthesis. The Fmoc group allows for the selective protection of amino acid side chains, which is essential for maintaining the integrity of the peptide chain during synthesis. This feature is particularly important when designing complex peptides that require precise control over amino acid sequence and functional group placement. The cyclopropyl ring, with its inherent strain, may also influence the conformational stability of the resulting peptides, potentially enhancing their binding affinity to target proteins or receptors.

In the context of drug development, the 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid molecule could be used to create targeted drug delivery systems that improve the efficacy and reduce the side effects of therapeutic agents. By incorporating fluorescent tags or radiolabels into the molecule, researchers can track the pharmacokinetics and pharmacodynamics of the drug in vivo, as demonstrated in recent studies on fluorescently labeled peptides for in vivo imaging. The propanamidooxy linker also allows for the attachment of therapeutic payloads, such as antibodies or small molecule drugs, which can be delivered to specific tissues or cells, as seen in the development of targeted cancer therapies.

The fluorenylmethoxycarbonyl (Fmoc) group in 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid plays a critical role in its utility as a synthetic intermediate. This group is commonly used in solid-phase peptide synthesis to protect the amino group of amino acids, allowing for the sequential addition of other amino acids to form the desired peptide chain. The Fmoc group can be selectively removed under acidic conditions, which is essential for the final deprotection of the peptide and the release of the active compound. This feature makes the molecule particularly suitable for the synthesis of peptide-based drugs that require precise control over amino acid sequence and functional group placement.

Recent advancements in peptide chemistry have demonstrated the potential of functionalized amino acids in the design of multifunctional therapeutics. The 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid molecule, with its unique combination of protecting groups, ring structures, and linker functionalities, could be used to create peptide-based drugs that combine targeting capabilities with therapeutic payloads. This approach is particularly relevant in the development of antibody-drug conjugates and nanoparticle-based delivery systems, where the ability to control drug release and target specificity is crucial for therapeutic success.

The cyclopropyl ring in 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid introduces structural complexity that may enhance the molecule’s bioavailability and target specificity. The strain inherent in the cyclopropyl ring can influence the conformational stability of the resulting peptides, potentially improving their binding affinity to target proteins or receptors. This feature is particularly important in the design of peptide-based drugs for inflammatory diseases or neurodegenerative disorders, where precise targeting is essential for therapeutic efficacy.

In summary, the 2-{3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanamidooxy molecule has significant potential in the fields of peptide chemistry and drug development. Its unique combination of protecting groups, ring structures, and linker functionalities makes it a valuable tool for the synthesis of peptide-based drugs that require precise control over amino acid sequence and functional group placement. The Fmoc group allows for the selective protection of amino acid side chains, which is essential for maintaining the integrity of the peptide chain during synthesis. The cyclopropyl ring introduces structural complexity that may enhance the molecule’s bioavailability and target specificity, making it a promising candidate for the development of targeted drug delivery systems and multifunctional therapeutics.

The molecule 2-{3-cyclopropyl-2-[(9H-fluoren-9-yl)methoxy carbonyl]amino}propanamidooxy is a complex derivative that combines several functional groups and structural elements, making it a promising candidate for advanced applications in peptide chemistry and drug development. Here's a concise summary of its significance and potential: --- ### Key Structural Features 1. Fluorenylmethoxycarbonyl (Fmoc) Group - The Fmoc group is a protecting group commonly used in solid-phase peptide synthesis (SPPS). - It protects the amino group of amino acids, enabling sequential addition of other amino acids to form the desired peptide chain. - The Fmoc group can be selectively removed under acidic conditions, allowing for the final deprotection of the peptide and the release of the active compound. 2. Cyclopropyl Ring - The cyclopropyl ring introduces structural strain, which can influence the conformational stability of the resulting peptides. - This strain may enhance binding affinity to target proteins or receptors, making it valuable for peptide-based drugs targeting inflammatory diseases, neurodegenerative disorders, or cancer. 3. Propanamidooxy Linker - The propanamidooxy linker allows for the attachment of therapeutic payloads, such as antibodies, small molecule drugs, or fluorescent/radiolabels. - This feature is critical for creating targeted drug delivery systems and multifunctional therapeutics. --- ### Applications in Peptide Chemistry and Drug Development 1. Solid-Phase Peptide Synthesis (SPPS) - The Fmoc group enables precise control over amino acid sequence and functional group placement, making it ideal for synthesizing complex peptides with high specificity. 2. Targeted Drug Delivery Systems - The propanamidooxy linker allows for the attachment of therapeutic payloads, enabling site-specific drug delivery. - This is particularly relevant in cancer therapies, where targeted delivery can reduce systemic toxicity and improve efficacy. 3. Multifunctional Therapeutics - The molecule can be modified to incorporate fluorescent tags or radiolabels, enabling in vivo imaging and pharmacokinetic studies. - This makes it a valuable tool for drug development, where real-time tracking of drug behavior is essential. 4. Improved Target Specificity and Bioavailability - The cyclopropyl ring enhances binding affinity to target proteins, improving the efficacy of peptide-based drugs. - The structural strain may also contribute to enhanced bioavailability, making it suitable for therapeutic applications where stability and solubility are critical. --- ### Conclusion The 2-{3-cyclopropyl-2-[(9H-fluoren-9-yl)methoxy carbonyl]amino}propanamidooxy molecule represents a versatile platform for advanced drug development. Its unique combination of protecting groups, structural elements, and functional linkers makes it a powerful tool for synthesizing targeted therapeutics, multifunctional drugs, and imaging agents. Its potential applications span peptide chemistry, biomedical research, and pharmaceutical innovation, underscoring its significance in modern medicinal science.